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Compound of Interest

Compound Name: Dehydrocyclopeptine

Cat. No.: B10786061

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the *H and *3C Nuclear Magnetic
Resonance (NMR) assignments for dehydrocyclopeptine, a benzodiazepine alkaloid. The
data presented herein is crucial for the structural elucidation, identification, and characterization
of this compound in various research and development settings.

'H and *C NMR Chemical Shift Assignments

The following table summarizes the *H and 3C NMR chemical shift assignments for
dehydrocyclopeptine. This data is essential for the unambiguous identification of the
compound.
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13C Chemical Shift

H Chemical Shift

Multiplicity /

Atom No. Coupling Constant
(3, ppm) (3, ppm) (3, Hz)

2 164.2

3 124.3

4 162.9

5 133.1

6 123.1 7.65 d,J=7.8

7 124.9 7.15 t,J=7.8

8 115.8 7.35 d,J=7.8

9 132.8 7.05 t,J=7.8

10 133.1

1 133.7

2' 129.8 7.31-7.51 m (interchangeable)

3 128.3 7.31-7.51 m (interchangeable)

4' 124.3 7.31-7.51 m (interchangeable)

5' 128.3 7.31-7.51 m (interchangeable)

6' 129.8 7.31-7.51 m (interchangeable)

N-CHs 36.1 3.30 s

C=CH 6.80 s

Chemical Structure of Dehydrocyclopeptine
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Caption: Chemical structure of Dehydrocyclopeptine.

Experimental Protocols

The NMR spectra were recorded on a Bruker Avance |ll 400 spectrometer operating at 400
MHz for *H and 100 MHz for 13C nuclei. Samples were dissolved in deuterated chloroform
(CDCls). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane
(TMS) as an internal standard.

Dehydrocyclopeptine was isolated from the marine-derived fungus Penicillium
aurantiogriseum AUMC 9759. The producing fungus was cultivated on a solid rice medium. The
fungal culture was extracted with ethyl acetate, and the resulting crude extract was subjected
to column chromatography on silica gel followed by further purification using preparative thin-
layer chromatography to yield pure dehydrocyclopeptine. Structure elucidation was confirmed
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by 1H and 3C NMR spectroscopy and HRESIMS data.[1] This is noted as the first report of the
complete H and 3C NMR assignments for dehydrocyclopeptine.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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